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Compound of Interest

Compound Name: Levopropranolol hydrochloride

Cat. No.: B119597

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Levopropranolol hydrochloride. The following
procedures are designed to ensure the safe handling, use, and disposal of this compound in a
laboratory setting.

Hazard Identification and Safety Precautions

Levopropranolol hydrochloride is harmful if swallowed and may cause skin and eye irritation.
[1][2] It is essential to handle this compound with care in a well-ventilated area to avoid dust
formation and inhalation.[1][3][4]

Summary of Hazard Information:

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b119597?utm_src=pdf-interest
https://www.benchchem.com/product/b119597?utm_src=pdf-body
https://www.benchchem.com/product/b119597?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/16407.pdf
https://datasheets.scbt.com/sc-200153.pdf
https://pim-resources.coleparmer.com/sds/16407.pdf
https://www.echemi.com/sds/propranololhydrochloride-pid_Seven26694.html
https://www.spectrumchemical.com/media/sds/PR140_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Statement

Classification

Precautionary Statements

Harmful if swallowed

Acute Toxicity, Oral (Category
4)

P264: Wash hands thoroughly
after handling.[3][5] P270: Do
not eat, drink or smoke when
using this product.[3][5]
P301+P312: IF SWALLOWED:
Call a POISON
CENTER/doctor if you feel
unwell.[5] P330: Rinse mouth.

[3][5]

May cause skin irritation

Skin Corrosion/Irritation

P280: Wear protective
gloves/protective clothing.[3]
P302+P352: IF ON SKIN:
Wash with plenty of water.[3]

May cause eye irritation

Serious Eye Damage/Eye

Irritation

P280: Wear eye
protection/face protection.[3]
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

May cause respiratory tract

irritation

Specific Target Organ Toxicity

P261: Avoid breathing dust.[3]
P271: Use only outdoors or in

a well-ventilated area.[3]

Toxicological Data:

The following acute toxicity data is for Propranolol hydrochloride, the racemic mixture

containing Levopropranolol.
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Route of Administration Species Dose (LD50)
Oral Mouse 320 mg/kg[1][6]
Oral Rat 466 mg/kg[1][6]
Oral Rabbit 600 mg/kg[1][6]
Intraperitoneal Mouse 80 mg/kg|[6]
Intraperitoneal Rat 76 mg/kg[6]
Subcutaneous Mouse 208 mg/kgl[6]
Subcutaneous Rat 115 mg/kg[6]
Intravenous Mouse 18 mg/kg[6]
Intravenous Rat 21 mg/kg[6]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Levopropranolol hydrochloride to minimize

exposure and ensure personal safety.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or

glasses with side shields.

Protects eyes from dust
particles and splashes.[1][3][7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

Prevents skin contact with the
chemical.[1][3]

Respiratory Protection

NIOSH-approved respirator

with a particulate filter.

Required when handling the
powder outside of a fume hood

or if dust is generated.[1][3]

Operational Workflow for Handling Levopropranolol

Hydrochloride
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The following diagram outlines the standard procedure for safely handling Levopropranolol
hydrochloride in a laboratory setting.

Figure 1. Workflow for Handling Levopropranolol Hydrochloride
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Don appropriate PPE:
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- Safety goggles

\
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\

Weigh the required amount of
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Cleanup and Disposal
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hazardous waste container
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Remove and dispose of gloves

A

Wash hands thoroughly
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Caption: Standard operating procedure for handling Levopropranolol hydrochloride.

Experimental Protocols: Handling and Preparation
of Solutions

Objective: To provide a step-by-step guide for the safe handling and preparation of solutions of
Levopropranolol hydrochloride.

Materials:

Levopropranolol hydrochloride powder

o Appropriate solvent (e.g., deionized water, ethanol)

e Volumetric flasks and pipettes

» Analytical balance

e Spatula

» Beakers

e Magnetic stirrer and stir bar (optional)

e Personal Protective Equipment (PPE) as specified above
Procedure:

o Preparation: Before starting, ensure you have read and understood the Safety Data Sheet
(SDS).[1][3][5][ 7] Work within a certified chemical fume hood to minimize inhalation risk.[1][3]

o Don PPE: Put on a lab coat, nitrile gloves, and chemical safety goggles.
» Weighing:

o Place a weigh boat on the analytical balance and tare it.
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o Carefully transfer the desired amount of Levopropranolol hydrochloride powder to the
weigh boat using a clean spatula. Avoid generating dust.[3]

o Record the exact weight.

e Dissolution:

[e]

Transfer the weighed powder to a clean volumetric flask of the appropriate size.

o

Add a portion of the desired solvent to the flask, ensuring not to fill to the mark.

[¢]

Swirl the flask gently or use a magnetic stirrer to dissolve the powder completely.

o

Once dissolved, add the solvent to the calibration mark on the volumetric flask.

[e]

Cap the flask and invert it several times to ensure a homogenous solution.

o Storage: Store the prepared solution in a clearly labeled, tightly sealed container. Refer to
the compound's stability information for appropriate storage conditions.

e Cleanup:

[¢]

Wipe down the work area with an appropriate cleaning agent.

[¢]

Dispose of any disposable materials (e.g., weigh boat, contaminated wipes) in the
designated hazardous waste container.

[¢]

Clean all reusable glassware thoroughly.

[e]

Remove and discard gloves in the appropriate waste bin.

o

Wash hands thoroughly with soap and water.[3][5]

Disposal Plan

Proper disposal of Levopropranolol hydrochloride and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Categorization:
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e Solid Waste: Unused or expired Levopropranolol hydrochloride powder, contaminated
weigh boats, and wipes.

e Liquid Waste: Unused solutions of Levopropranolol hydrochloride.
o Contaminated PPE: Used gloves, disposable lab coats.

Disposal Procedure:

e Collection:

o All waste materials contaminated with Levopropranolol hydrochloride must be collected
in a designated, clearly labeled hazardous waste container.

o Do not mix with other incompatible waste streams.

e Labeling: The hazardous waste container must be labeled with "Hazardous Waste" and the
chemical name "Levopropranolol hydrochloride."

o Storage: Store the waste container in a designated satellite accumulation area, away from
general laboratory traffic.

o Disposal: Arrange for the pickup and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.[8][9] Do not dispose of Levopropranolol hydrochloride down the drain
or in the regular trash.[9][10]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste
generated from handling Levopropranolol hydrochloride.
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Figure 2. Disposal Plan for Levopropranolol Hydrochloride Waste
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Caption: Decision tree for the disposal of Levopropranolol hydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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levopropranolol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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